(E)-3-((5-((2-Carbamoylhydrazono)methyl)-4-chloro-2-oxothiazol-3(2H)-yl)methyl)benzoic acid
(E)-3-((5-((2-Carbamoylhydrazono)methyl)-4-chloro-2-oxothiazol-3(2H)-yl)methyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
497082-19-6
VCID:
VC0353417
InChI:
InChI=1S/C13H11ClN4O4S/c14-10-9(5-16-17-12(15)21)23-13(22)18(10)6-7-2-1-3-8(4-7)11(19)20/h1-5H,6H2,(H,19,20)(H3,15,17,21)/b16-5+
SMILES:
C1=CC(=CC(=C1)C(=O)O)CN2C(=C(SC2=O)C=NNC(=O)N)Cl
Molecular Formula:
C13H11ClN4O4S
Molecular Weight:
354.77g/mol
(E)-3-((5-((2-Carbamoylhydrazono)methyl)-4-chloro-2-oxothiazol-3(2H)-yl)methyl)benzoic acid
CAS No.: 497082-19-6
Main Products
VCID: VC0353417
Molecular Formula: C13H11ClN4O4S
Molecular Weight: 354.77g/mol
CAS No. | 497082-19-6 |
---|---|
Product Name | (E)-3-((5-((2-Carbamoylhydrazono)methyl)-4-chloro-2-oxothiazol-3(2H)-yl)methyl)benzoic acid |
Molecular Formula | C13H11ClN4O4S |
Molecular Weight | 354.77g/mol |
IUPAC Name | 3-[[5-[(E)-(carbamoylhydrazinylidene)methyl]-4-chloro-2-oxo-1,3-thiazol-3-yl]methyl]benzoic acid |
Standard InChI | InChI=1S/C13H11ClN4O4S/c14-10-9(5-16-17-12(15)21)23-13(22)18(10)6-7-2-1-3-8(4-7)11(19)20/h1-5H,6H2,(H,19,20)(H3,15,17,21)/b16-5+ |
Standard InChIKey | DAYQFLYJPUHGGM-FZSIALSZSA-N |
Isomeric SMILES | C1=CC(=CC(=C1)C(=O)O)CN2C(=C(SC2=O)/C=N/NC(=O)N)Cl |
SMILES | C1=CC(=CC(=C1)C(=O)O)CN2C(=C(SC2=O)C=NNC(=O)N)Cl |
Canonical SMILES | C1=CC(=CC(=C1)C(=O)O)CN2C(=C(SC2=O)C=NNC(=O)N)Cl |
PubChem Compound | 6887118 |
Last Modified | Nov 11 2021 |
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